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Introduction
Microencapsulation of phase change materials (PCMs) like n-octadecane is a critical

technique for their application in thermal energy storage and management. Interfacial

polymerization is a versatile method to create a stable shell around the n-octadecane core,

preventing leakage during phase transition and enhancing heat transfer. This document

provides detailed protocols and application notes for the microencapsulation of n-octadecane
using polyurethane and polyurea shells through interfacial polymerization.

Experimental Protocols
Protocol 1: Polyurethane (PU) Microcapsules
This protocol is based on the synthesis of polyurethane microcapsules containing n-

octadecane.[1][2][3][4]

Materials:

Core Material (Oil Phase): n-Octadecane, Toluene, Polymethylene polyphenylene

isocyanate (PAPI) or Toluene-2,4-diisocyanate (TDI).
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Aqueous Phase: Polyvinyl alcohol (PVA) solution (e.g., 2 wt%), Diethylene triamine (DETA)

or Polyethylene glycol (PEG).

Chain Extender (optional): Diethylene triamine (DETA).[2][4]

Equipment:

Magnetic stirrer

High-shear homogenizer (e.g., Ultra-Turrax)

Reaction vessel

Microscope (for morphology analysis)

Differential Scanning Calorimeter (DSC)

Fourier-Transform Infrared (FTIR) Spectrometer

Scanning Electron Microscope (SEM)

Procedure:

Preparation of the Oil Phase:

Dissolve a specific amount of n-octadecane and PAPI (or TDI) in toluene. The feeding

amount of n-octadecane can be varied to achieve different core-to-shell ratios.[1]

Preparation of the Aqueous Phase:

Prepare a 2 wt% PVA solution in distilled water.[1]

Emulsification:

Add the oil phase to the aqueous phase under magnetic stirring (e.g., 600 rpm) to form a

coarse emulsion.[1]

Homogenize the mixture using a high-shear homogenizer at a high speed (e.g., 15,000

rpm) for a set time (e.g., 5 minutes) to form a stable oil-in-water (O/W) microemulsion.[1]
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Interfacial Polymerization:

Initiate the polymerization by adding the chain extender (e.g., PEG or DETA) to the

emulsion. The reaction occurs at the oil-water interface.

Continue stirring at a controlled temperature for a specified duration to allow for the

formation of the polyurethane shell.

Washing and Drying:

After the reaction is complete, filter the microcapsules.

Wash the collected microcapsules multiple times with distilled water and ethanol to

remove unreacted monomers and surfactant.

Dry the microcapsules in an oven at a suitable temperature (e.g., 60°C) overnight.[3]

Protocol 2: Polyurea Microcapsules
This protocol outlines the synthesis of polyurea microcapsules encapsulating n-octadecane.[5]

[6]

Materials:

Core Material (Oil Phase): n-Octadecane, Toluene-2,4-diisocyanate (TDI).

Aqueous Phase: Water, Diethylenetriamine (DETA).

Surfactant: Non-ionic surfactant (e.g., NP-10).[5]

Equipment:

Same as Protocol 1.

Procedure:

Preparation of the Oil Phase:

Dissolve n-octadecane and TDI in a suitable organic solvent if necessary.
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Preparation of the Aqueous Phase:

Dissolve the surfactant (e.g., NP-10) and DETA in distilled water.

Emulsification:

Disperse the oil phase in the aqueous phase with high-speed stirring to form an O/W

emulsion. The stirring speed can influence the final particle size.

Interfacial Polymerization:

The polymerization reaction between TDI and DETA occurs at the oil-water interface,

forming the polyurea shell. The reaction can be carried out at room temperature or a

slightly elevated temperature for a few hours.

Washing and Drying:

Filter the resulting microcapsules.

Wash thoroughly with water and an appropriate solvent to remove impurities.

Dry the microcapsules in an oven.

Quantitative Data Summary
The properties of the n-octadecane microcapsules are highly dependent on the synthesis

parameters. The following tables summarize key quantitative data from various studies.
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(%)
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PU-1 1.6 9.4 460 50 25 [1]

PU-2 3.2 - - - - [1]

PU-3 4.8 - - - - [1]

PU-4 6.4 - - 132 66-67 [1]

PU-5 8.0 16.7 220 132 67 [1][7]

Table 1: Effect of n-Octadecane Loading on Polyurethane Microcapsule Properties.

Property Value Reference

Average Diameter 5-10 µm [3][4]

Shell Thickness 0.31-0.55 µm [3]

Melting Temperature (Tm) 29.8-31.0 °C [3]

Crystallization Temperature

(Tc)
21.1-22.0 °C [3]

Decomposition Temperature Approx. 339 °C [2]

Table 2: General Properties of Polyurethane/n-Octadecane Microcapsules.
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Property Value Reference

Average Diameter ~1 µm [5]

Phase Change Temperature 29-30 °C [5]

Latent Heat of Phase Change up to 110 J/g [5]

Table 3: Properties of Polyurea/n-Octadecane Microcapsules.
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Caption: Experimental workflow for n-octadecane microencapsulation.
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Caption: Factors influencing microcapsule properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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